Cas no 35558-49-7 (Bromocyclohexane-d)
Bromocyclohexane-d (C6H11Br) is a deuterated analog of bromocyclohexane, where one or more hydrogen atoms are replaced by deuterium. This isotopically labeled compound is primarily used as a stable isotopic tracer in mechanistic studies, NMR spectroscopy, and mass spectrometry applications. Its key advantages include enhanced spectral resolution in NMR due to deuterium's distinct nuclear properties, as well as reduced interference in kinetic and metabolic studies. The compound is valuable in pharmaceutical and chemical research for tracking reaction pathways and isotopic effects. Bromocyclohexane-d is typically synthesized under controlled conditions to ensure high isotopic purity and chemical stability.
Bromocyclohexane-d structure
Product Name:Bromocyclohexane-d
CAS No:35558-49-7
MF:C6H11Br
MW:174.123319864273
CID:295724
PubChem ID:16213231
Update Time:2025-05-28
Bromocyclohexane-d Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane-d11, bromo-(9CI)
- 1-bromo-1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexane
- Bromocyclohexane-d11
- CYCLOHEXYL BROMIDE, [D11]
- 480479_ALDRICH
- bromo-undecadeuterio-cyclohexane
- Cyclohexanol-d(11)-bromid
- Cyclohexyl bromide-d11
- d11-bromo-cyclohexane
- I14-52445
- Bromocyclohexane-d
- HY-W017209S
- 1-bromo(?H??)cyclohexane
- 1-Bromo(~2~H_11_)cyclohexane
- DTXSID20583825
- MS-22933
- CS-0226417
- 35558-49-7
- Bromocyclohexane-d11, >=98 atom % D, >=98% (CP)
- SCHEMBL1330950
- D99553
- AKOS015915640
-
- Inchi: 1S/C6H11Br/c7-6-4-2-1-3-5-6/h6H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D
- InChI Key: AQNQQHJNRPDOQV-KAFHOZLVSA-N
- SMILES: BrC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]
Computed Properties
- Exact Mass: 173.07346g/mol
- Monoisotopic Mass: 173.07346g/mol
- Isotope Atom Count: 11
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.412 g/mL at 25 °C(lit.)
- Boiling Point: 166-167 °C(lit.)
- Flash Point: 145 °F
- Refractive Index: n20/D 1.492(lit.)
Bromocyclohexane-d Security Information
- Hazardous Material transportation number:UN 1993 / PGIII
- WGK Germany:3
- Hazard Category Code: 52
- Safety Instruction: 27-36/37/39
Bromocyclohexane-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B682567-5mg |
Bromocyclohexane-d11 |
35558-49-7 | 5mg |
$ 150.00 | 2023-09-08 | ||
| TRC | B682567-10mg |
Bromocyclohexane-d11 |
35558-49-7 | 10mg |
$ 333.00 | 2023-09-08 | ||
| TRC | B682567-25mg |
Bromocyclohexane-d11 |
35558-49-7 | 25mg |
$ 638.00 | 2023-04-18 | ||
| TRC | B682567-50mg |
Bromocyclohexane-d11 |
35558-49-7 | 50mg |
$ 1217.00 | 2023-04-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04493-5g |
Cyclohexane-d11, bromo-(9CI) |
35558-49-7 | ≥98% (CP) | 5g |
¥13778.0 | 2024-07-18 | |
| MedChemExpress | HY-W017209S-10mg |
Bromocyclohexane-d |
35558-49-7 | 98.09% | 10mg |
¥400 | 2025-04-16 | |
| MedChemExpress | HY-W017209S-25mg |
Bromocyclohexane-d |
35558-49-7 | 98.09% | 25mg |
¥624 | 2025-04-16 | |
| MedChemExpress | HY-W017209S-50mg |
Bromocyclohexane-d |
35558-49-7 | 98.09% | 50mg |
¥1000 | 2025-04-16 | |
| MedChemExpress | HY-W017209S-100mg |
Bromocyclohexane-d |
35558-49-7 | 98.09% | 100mg |
¥1600 | 2025-04-16 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 480479-5G |
Bromocyclohexane-d |
35558-49-7 | 98% | 5g |
¥7402.02 | 2023-12-05 |
Bromocyclohexane-d Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
35558-49-7 (Bromocyclohexane-d) Related Products
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- 7429-37-0(trans-1,2-Dibromocyclohexane)
- 74036-95-6(2-Bromotetradecane)
- 1974-05-6(3-Bromoheptane)
- 108-85-0(Bromocyclohexane)
- 5401-62-7(1,2-Dibromocyclohexane)
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